O-Desmethyl Tramadol β-D-Glucuronide(Mixture of Diastereomers)
O-Desmethyl Tramadol β-D-Glucuronide(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
383891-39-2
VCID:
VC0029013
InChI:
InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13?,15-,16-,17+,18-,20+,21?/m0/s1
SMILES:
CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O
Molecular Formula:
C21H31NO8
Molecular Weight:
425.478
O-Desmethyl Tramadol β-D-Glucuronide(Mixture of Diastereomers)
CAS No.: 383891-39-2
Reference Standards
VCID: VC0029013
Molecular Formula: C21H31NO8
Molecular Weight: 425.478
| CAS No. | 383891-39-2 |
|---|---|
| Product Name | O-Desmethyl Tramadol β-D-Glucuronide(Mixture of Diastereomers) |
| Molecular Formula | C21H31NO8 |
| Molecular Weight | 425.478 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H31NO8/c1-22(2)11-13-6-3-4-9-21(13,28)12-7-5-8-14(10-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5,7-8,10,13,15-18,20,23-25,28H,3-4,6,9,11H2,1-2H3,(H,26,27)/t13?,15-,16-,17+,18-,20+,21?/m0/s1 |
| Standard InChIKey | DSBGQRZOJXSECT-VFUSOVNCSA-N |
| SMILES | CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)O |
| Synonyms | 3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl β-D-Glucopyranosiduronic Acid; |
| Last Modified | Aug 20 2021 |
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